Cas no 1398937-57-9 ((3S,4S)-Ethyl 4-aminotetrahydro-2H-pyran-3-carboxylate)

(3S,4S)-Ethyl 4-aminotetrahydro-2H-pyran-3-carboxylate is a chiral building block with significant potential in pharmaceutical synthesis and asymmetric catalysis. This compound features a stereochemically defined tetrahydro-2H-pyran scaffold bearing both an amino group and an ester functionality at the 3- and 4-positions, respectively. The rigid cyclic structure enhances conformational stability, while the orthogonal reactivity of its functional groups enables versatile derivatization. Its high enantiopurity (>98% ee) makes it particularly valuable for constructing complex bioactive molecules with precise stereocontrol. The ethyl ester moiety offers improved solubility in organic solvents compared to carboxylate analogs, facilitating downstream reactions. This intermediate has demonstrated utility in synthesizing protease inhibitors and glycosidase modulators. Its stability under standard storage conditions and compatibility with common protecting group strategies further enhance its synthetic applicability.

(3S,4S)-Ethyl 4-aminotetrahydro-2H-pyran-3-carboxylate structure

1398937-57-9 structure

Product Name:(3S,4S)-Ethyl 4-aminotetrahydro-2H-pyran-3-carboxylate

CAS No:1398937-57-9

MF:C₈H₁₅NO₃

MW:173.209602594376

CID:4698532

Update Time:2025-07-02

(3S,4S)-Ethyl 4-aminotetrahydro-2H-pyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- WMJOASBTWYDSDT-RQJHMYQMSA-N
- ethyl (3S,4S)-4-aminotetrahydro-2H-pyran-3-carboxylate
- (3S,4S)-Ethyl 4-aminotetrahydro-2H-pyran-3-carboxylate
- Inchi： 1S/C8H15NO3/c1-2-12-8(10)6-5-11-4-3-7(6)9/h6-7H,2-5,9H2,1H3/t6-,7+/m1/s1
- InChI Key： WMJOASBTWYDSDT-RQJHMYQMSA-N
- SMILES： O1CC[C@@H]([C@H](C(=O)OCC)C1)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 160
Topological Polar Surface Area: 61.6

(3S,4S)-Ethyl 4-aminotetrahydro-2H-pyran-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC12304-5g	(3S,4S)-ethyl 4-aminotetrahydro-2H-pyran-3-carboxylate	1398937-57-9	95%	5g	$2450	2023-09-07
Key Organics Ltd	AS-84917-250MG	(3S,4S)-ethyl4-aminotetrahydro-2H-pyran-3-carboxylate	1398937-57-9	>95%	0.25 g	￡1,622.00	2023-04-18
eNovation Chemicals LLC	Y1256102-250mg	(3S,4S)-ethyl4-aminotetrahydro-2H-pyran-3-carboxylate	1398937-57-9	95%	250mg	$1450	2024-06-05
eNovation Chemicals LLC	Y1256102-1g	(3S,4S)-ethyl4-aminotetrahydro-2H-pyran-3-carboxylate	1398937-57-9	95%	1g	$3600	2024-06-05
eNovation Chemicals LLC	Y1256102-2g	(3S,4S)-ethyl4-aminotetrahydro-2H-pyran-3-carboxylate	1398937-57-9	95%	2g	$6480	2024-06-05
Key Organics Ltd	AS-84917-0.25g	(3S,4S)-ethyl4-aminotetrahydro-2H-pyran-3-carboxylate	1398937-57-9	>95%	0.25g	£1313.00	2025-02-08